Cas no 1481113-58-9 ({1-(oxolan-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(oxolan-2-yl)methylcyclopropyl}methanol
• CAS No: 1481113-58-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6232571
• PubChem ID: 66026772
• Update Time: 2025-11-01

{1-(oxolan-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(oxolan-2-yl)methylcyclopropyl}methanol
• AKOS015369162
• EN300-1248071
• 1481113-58-9
• CS-0354916
• {1-[(oxolan-2-yl)methyl]cyclopropyl}methanol
• (1-((Tetrahydrofuran-2-yl)methyl)cyclopropyl)methanol

• Inchi： 1S/C9H16O2/c10-7-9(3-4-9)6-8-2-1-5-11-8/h8,10H,1-7H2
• InChI Key： PJTKEZHETNCHPG-UHFFFAOYSA-N
• SMILES： O1CCCC1CC1(CO)CC1

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on {1-(oxolan-2-yl)methylcyclopropyl}methanol

Chemical Profile of {1-(oxolan-2-yl)methylcyclopropyl}methanol (CAS No. 1481113-58-9)

{1-(oxolan-2-yl)methylcyclopropyl}methanol, identified by its CAS number 1481113-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules characterized by its cyclopropyl and oxolane functional groups, which contribute to its unique structural and chemical properties. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical research tools.

The structural framework of {1-(oxolan-2-yl)methylcyclopropyl}methanol is highly intriguing from a chemical perspective. The cyclopropyl ring introduces rigidity to the molecule, which can influence its interactions with biological targets. Meanwhile, the oxolane ring, a five-membered heterocycle containing an oxygen atom, adds another layer of complexity to its reactivity and binding affinity. These structural features have led researchers to explore its potential in drug design, particularly in targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing interest in the development of molecules that can modulate enzyme activity through non-covalent interactions. The combination of the cyclopropyl and oxolane moieties in {1-(oxolan-2-yl)methylcyclopropyl}methanol makes it an ideal candidate for such applications. Studies have shown that compounds with similar structural motifs can effectively bind to active sites of enzymes, thereby inhibiting or activating their function. This has opened up new avenues for the discovery of drugs that can treat a wide range of diseases, including those caused by enzymatic dysregulation.

One of the most exciting aspects of {1-(oxolan-2-yl)methylcyclopropyl}methanol is its potential in the field of medicinal chemistry. Researchers have been investigating its derivatives as lead compounds for the development of new drugs. For instance, modifications to the cyclopropyl ring have been shown to enhance binding affinity and selectivity towards specific biological targets. Similarly, alterations to the oxolane ring can fine-tune the molecule's pharmacokinetic properties, making it more suitable for therapeutic use.

The oxolane ring, in particular, has been recognized for its ability to form stable hydrogen bonds and π-stacking interactions with biological targets. These interactions are crucial for achieving high affinity and selectivity in drug design. By incorporating an oxolane moiety into a molecule like {1-(oxolan-2-yl)methylcyclopropyl}methanol, researchers can leverage these properties to develop compounds that are both effective and well-tolerated by the body.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of {1-(oxolan-2-yl)methylcyclopropyl}methanol. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers identify key structural features that contribute to its binding affinity and selectivity. By using computational tools, scientists can predict the potential efficacy of this compound and its derivatives before conducting expensive experimental trials.

The cyclopropyl group in {1-(oxolan-2-yl)methylcyclopropyl}methanol adds another dimension to its chemical properties. Cyclopropane rings are known for their high strain energy, which can be exploited to enhance reactivity and binding affinity. In some cases, the strain energy stored in cyclopropane rings can be released upon interaction with biological targets, leading to more stable complexes. This phenomenon has been observed in various drug candidates and has contributed to the success of several therapeutic agents.

Moreover, the methanol group at the end of the molecule provides a polar moiety that can interact with hydrophilic regions of biological targets. This interaction can help stabilize the compound's binding to its target and improve its overall bioavailability. The combination of these structural features makes {1-(oxolan-2-yl)methylcyclopropyl}methanol a versatile molecule with potential applications in multiple areas of research.

In conclusion, {1-(oxolan-2-yl)methylcyclopropyl}methanol (CAS No. 1481113-58-9) is a fascinating compound with significant potential in pharmaceutical chemistry and chemical biology. Its unique structural features, including the cyclopropyl ring and oxolane moiety, make it an ideal candidate for drug design and biochemical research. With ongoing advancements in computational chemistry and experimental techniques, this compound is poised to play a crucial role in the development of novel therapeutic agents.